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Compound of Interest

Compound Name: 5-Fluoro-1-iodoisoquinoline

CAS No.: 1207448-31-4

Cat. No.: B12075316

Get Quote

This guide provides an in-depth technical overview of 1-iodo-5-fluoroisoquinoline, a

halogenated heterocyclic compound with significant potential in medicinal chemistry and drug

discovery. While specific experimental data for this molecule is not extensively documented in

public literature, this document, grounded in established chemical principles and data from

analogous structures, offers a robust framework for researchers, scientists, and professionals

in drug development. We will explore its fundamental molecular identifiers, propose a logical

synthetic pathway, predict its physicochemical properties, and discuss its potential as a

valuable scaffold in the design of novel therapeutics.

Molecular Identification and Physicochemical
Properties
Accurate identification is paramount for any chemical entity in a research and development

setting. For 1-iodo-5-fluoroisoquinoline, the universally recognized molecular identifiers are

crucial for database searches, procurement, and regulatory documentation.
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Identifier Value

IUPAC Name 1-Iodo-5-fluoroisoquinoline

SMILES C1=CC=C2C(=C1F)C=CN=C2I

InChIKey QZJFNMMLWBCWQI-UHFFFAOYSA-N

Molecular Formula C₉H₅FIN

Molecular Weight 273.05 g/mol

Predicted LogP 3.1

Predicted Hydrogen Bond Donors 0

Predicted Hydrogen Bond Acceptors 1

Predicted Rotatable Bonds 0

The predicted lipophilicity (LogP) suggests that 1-iodo-5-fluoroisoquinoline possesses good

membrane permeability, a desirable characteristic for drug candidates. The absence of

hydrogen bond donors and the presence of a single acceptor (the nitrogen atom in the

isoquinoline ring) will influence its interaction with biological targets.

Caption: 2D structure of 1-iodo-5-fluoroisoquinoline.

Proposed Synthesis Pathway
While a specific, documented synthesis for 1-iodo-5-fluoroisoquinoline is not readily available,

a plausible and efficient synthetic route can be designed based on established methodologies

for the functionalization of the isoquinoline scaffold. A two-step approach starting from 5-

fluoroisoquinoline is proposed.

Step 1: Synthesis of 5-Fluoroisoquinoline

The synthesis of the 5-fluoroisoquinoline precursor can be achieved through various

established methods for constructing the isoquinoline ring system, such as the Pomeranz-

Fritsch or Bischler-Napieralski reactions, starting from appropriately fluorinated precursors

(e.g., 2-fluoro-6-methylbenzaldehyde).
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Step 2: Regioselective Iodination of 5-Fluoroisoquinoline

The introduction of an iodine atom at the C1 position of the 5-fluoroisoquinoline can be

achieved via an electrophilic iodination reaction. The isoquinoline nitrogen activates the C1

position towards electrophilic attack. A common and effective reagent for this transformation is

N-Iodosuccinimide (NIS).[1]

Experimental Protocol: Proposed Iodination of 5-Fluoroisoquinoline

Reaction Setup: To a solution of 5-fluoroisoquinoline (1.0 eq) in a suitable aprotic solvent

(e.g., dichloromethane or acetonitrile) in a round-bottom flask equipped with a magnetic

stirrer, add N-Iodosuccinimide (1.1-1.5 eq).

Reaction Conditions: The reaction mixture is stirred at room temperature. The progress of

the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Work-up: Upon completion, the reaction mixture is quenched with an aqueous solution of

sodium thiosulfate to remove any unreacted iodine. The organic layer is separated, washed

with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

Purification: The crude product is then purified by column chromatography on silica gel using

an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the

desired 1-iodo-5-fluoroisoquinoline.

Causality Behind Experimental Choices:

N-Iodosuccinimide (NIS): NIS is chosen as the iodinating agent due to its mild nature and

high regioselectivity for the C1 position of the isoquinoline ring, driven by the electronic

activation from the ring nitrogen.

Aprotic Solvent: An aprotic solvent is selected to avoid any unwanted side reactions with the

reactive intermediates.

Aqueous Work-up with Sodium Thiosulfate: This step is crucial for quenching the reaction

and removing any residual iodine, which can interfere with the purification and stability of the

final product.
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Figure 2: Proposed Synthetic Workflow for 1-Iodo-5-fluoroisoquinoline
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Caption: A logical workflow for the proposed synthesis.

Potential Applications in Drug Discovery
The isoquinoline scaffold is a well-established "privileged structure" in medicinal chemistry,

forming the core of numerous approved drugs and clinical candidates.[2][3] The introduction of

halogen atoms, such as fluorine and iodine, can significantly modulate the physicochemical

and pharmacological properties of these molecules.
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The Role of Fluorine:

The fluorine atom at the 5-position is expected to influence the molecule's properties in several

ways:

Metabolic Stability: The strong carbon-fluorine bond can block metabolic oxidation at that

position, thereby increasing the in vivo half-life of the drug.

Binding Affinity: Fluorine can alter the electronic properties of the aromatic system,

potentially enhancing binding interactions with target proteins through favorable electrostatic

or dipole interactions.

Lipophilicity: The introduction of fluorine generally increases lipophilicity, which can affect cell

permeability and distribution.

The Role of Iodine:

The iodine atom at the 1-position offers unique opportunities for further chemical modification

and therapeutic applications:

Synthetic Handle: The carbon-iodine bond is susceptible to a variety of cross-coupling

reactions (e.g., Suzuki, Sonogashira, Heck), allowing for the facile introduction of diverse

functional groups to explore the structure-activity relationship (SAR).

Halogen Bonding: Iodine is a strong halogen bond donor, which can lead to specific and

strong interactions with electron-rich pockets in protein targets, thereby enhancing binding

affinity and selectivity.

Bioisosteric Replacement: In some contexts, an iodo-substituted aromatic ring can act as a

bioisostere for other functional groups, offering a way to fine-tune the pharmacological profile

of a lead compound.

Given these properties, 1-iodo-5-fluoroisoquinoline is a promising starting point for the

development of novel therapeutics in areas where isoquinoline derivatives have already shown

promise, such as:

Oncology: Many isoquinoline-based compounds exhibit potent anticancer activity.
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Infectious Diseases: The isoquinoline scaffold is found in several antimicrobial and antiviral

agents.[2]

Neurodegenerative Diseases: Some isoquinoline derivatives have shown potential in the

treatment of neurological disorders.[4]

Safety and Handling
As with any novel chemical entity, 1-iodo-5-fluoroisoquinoline should be handled with

appropriate safety precautions in a laboratory setting. While specific toxicity data is unavailable,

it is prudent to treat it as a potentially hazardous substance. Standard laboratory safety

practices, including the use of personal protective equipment (gloves, safety glasses, and a lab

coat) and working in a well-ventilated fume hood, are essential.

Conclusion
1-Iodo-5-fluoroisoquinoline represents a promising, yet underexplored, molecular scaffold for

medicinal chemistry and drug discovery. Its unique combination of a privileged isoquinoline

core with the distinct electronic and steric properties of fluorine and iodine offers a rich platform

for the design of novel therapeutic agents. The proposed synthetic route provides a practical

starting point for its preparation and subsequent derivatization. Further investigation into the

biological activities of this compound and its analogs is warranted and holds the potential to

unlock new avenues for the treatment of a wide range of diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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